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Abstract

Dimethylamine (DMA), a secondary amine with the formula (CHs)zNH, is a versatile and
widely used organic compound. It serves as a crucial building block in the synthesis of a vast
array of industrial and pharmaceutical products. This technical guide provides an in-depth
analysis of the molecular structure, physicochemical properties, synthesis, and reactivity of
dimethylamine. Furthermore, it details its significant role in drug development and presents
comprehensive experimental protocols for its synthesis and characterization.

Molecular Structure and Chemical Formula

Dimethylamine is an organic compound with the chemical formula C2H7N.[1] Its structure
consists of a central nitrogen atom bonded to two methyl groups and one hydrogen atom.[2] As
a secondary amine, the nitrogen atom possesses a lone pair of electrons, which is responsible
for its basicity and nucleophilicity. The molecule adopts a trigonal pyramidal geometry around
the nitrogen atom.

The structural formula and skeletal representation of dimethylamine are as follows:

e Molecular Formula: C2H7N
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e Condensed Structural Formula: (CHz)2NH

o Skeletal Formula: A representation where the carbon and hydrogen atoms are implied,

focusing on the connectivity of the non-hydrogen atoms.

Physicochemical Properties

Dimethylamine is a colorless, flammable gas at standard temperature and pressure,

possessing a characteristic fishy or ammonia-like odor.[1][2] It is commonly supplied as a

liquefied gas or as a 40% aqueous solution.[1][2]

Data Presentation: Physical and Spectroscopic

Property

Reference

Molecular Weight/Molar Mass

45.08 g/mol

[1]3]

Density 0.680 g/mL (at 20 °C, liquid)
Melting Point -93°C [1](2][4]
Boiling Point 7°C [11[2][4]
pKa of Conjugate Acid

10.73 [11[21[5]
((CH3)2NHz2%)

1H NMR Chemical Shift
(CDCls)

0 ~2.3 ppm (CHs, singlet), 6
~0.8 ppm (NH, broad singlet)

[6]

13C NMR Chemical Shift
(CDCIs)

4 ~36.5 ppm

[7]

IR Absorption (N-H stretch)

3288 cm~! (secondary amine)

[8]

IR Absorption (C-N stretch)

1143 cm~1 (aliphatic amine)

[8]

Synthesis and Reactivity
Industrial Synthesis
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The primary industrial method for producing dimethylamine is the catalytic reaction of
methanol and ammonia at elevated temperatures (300-500 °C) and pressures.[2] This reaction

is typically carried out in the vapor phase over a silica-alumina catalyst and produces a mixture
of mono-, di-, and trimethylamine.[2]

2 CHs3OH + NHsz — (CHs)2NH + 2 H20

The product mixture is then separated by distillation. To enhance the yield of dimethylamine,
trimethylamine is often recycled back into the reactor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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